Explore by Category Organosilicon Reagents

Hexamethyldisiloxane

Hexamethyldisiloxane (HMDSO) is a versatile chemical compound extensively used in scientific research. This unique material finds application in various fields, including electronics, coatings, and biomedical research. Its exceptional properties and compatibility make it an ideal choice for innovative studies.

CAS No.:107-46-0

Molecular Formula:C6H18OSi2

Molecular Weight:162.38 g/mol

Availability: In Stock

Allyltrimethylsilane

Allyltrimethylsilane, a versatile chemical compound, is widely used in scientific research. Its unique properties make it valuable for various applications, such as organic synthesis, catalysis, and materials science. Researchers explore its potential in developing new drugs, designing innovative materials, and enhancing chemical reactions.

CAS No.:762-72-1

Molecular Formula:C6H14Si

Molecular Weight:114.26 g/mol

Availability: In Stock

1,1,3,3-Tetramethyldisiloxane

1,1,3,3-Tetramethyldisiloxane is a versatile chemical compound used in scientific research. It finds applications as a cross-linking agent, adhesion promoter, and even in organic synthesis reactions. Its unique properties make it an essential material in various fields of study.

CAS No.:3277-26-7

Molecular Formula:C4H12OSi2

Molecular Weight:132.31 g/mol

Availability: In Stock

1,1,3,3-Tetramethyldisilazane

1,1,3,3-Tetramethyldisilazane is a versatile chemical compound used in scientific research. It acts as a protective agent, enhances surface properties, and aids in the synthesis of various materials, including polymers and ceramics. Its applications range from organic synthesis to surface modification, making it indispensable in scientific investigations.

CAS No.:15933-59-2

Molecular Formula:C4H13NSi2

Molecular Weight:131.32 g/mol

Availability: In Stock

1,3-Dimethyl-1,1,3,3-tetraphenyldisilazane

The chemical compound '1-Methyl-N-(methyldiphenylsilyl)-1,1-diphenylsilylamine' is a versatile material used in scientific research. It exhibits unique properties, making it valuable for various applications, including catalysis, organic synthesis, and material science. Its diverse utility stems from its complex molecular structure and the ability to modify its properties through functional group manipulation. Researchers are continually exploring its potential in developing innovative technologies and advancing scientific knowledge.

CAS No.:7453-26-1

Molecular Formula:C26H27NSi2

Molecular Weight:409.7 g/mol

Availability: In Stock

Tetrapropyl orthosilicate

Tetrapropyl orthosilicate, a chemical compound, is a versatile material used in scientific research. It finds applications in catalysis, sol-gel synthesis, and as a precursor for silica-based materials. Its unique properties make it an indispensable tool for various scientific investigations.

CAS No.:682-01-9

Molecular Formula:C12H28O4Si

Molecular Weight:264.43 g/mol

Availability: In Stock

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